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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclohexane

Cat. No.: B3058953

This technical guide provides a comprehensive overview of the molecular weight of 1-bromo-1
methylcyclohexane, tailored for researchers, scientists, and professionals in drug
development. The document details the calculation of its molecular weight, an experimental
protocol for its determination via mass spectrometry, and a depiction of its chemical synthesis
pathway.

Molecular Weight Determination

The molecular weight of a compound is a fundamental chemical property. It can be expressed
as either the average molecular weight, which accounts for the natural abundance of isotopes,
or the monoisotopic mass, which considers only the most abundant isotope of each element.

Calculation of Average Molecular Weight

The average molecular weight is calculated by summing the standard atomic weights of the
constituent atoms. The molecular formula for 1-bromo-1-methylcyclohexane is C7H13Br.
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Standard Total
Element Symbol Quantity Atomic Weight Contribution
(amu) (amu)
Carbon C 7 12.011 84.077
Hydrogen H 13 1.008 13.104
Bromine Br 1 79.904 79.904

Total 177.085

Calculation of Monoisotopic Mass

The monoisotopic mass is calculated using the mass of the most abundant isotope for each
element. This value is particularly important in high-resolution mass spectrometry.

. Total
. Isotopic Mass o
Element Isotope Quantity ( | Contribution
amu
(amu)
Carbon 12C 7 12.00000 84.00000
Hydrogen 1H 13 1.00783 13.10179
Bromine 79Br 1 78.91834 78.91834

Total 176.02013

Note: The presence of the bromine isotope 8Br (with a natural abundance of approximately
49.31%) will result in a characteristic M+2 peak in the mass spectrum, approximately equal in
intensity to the molecular ion peak, which is a key signature for bromine-containing
compounds.

Experimental Protocol: Molecular Weight
Verification by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to
separate, identify, and quantify volatile compounds.[1] It is the gold standard for determining
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the molecular weight and elucidating the structure of small molecules like 1-bromo-1-

methylcyclohexane.[2]

Objective

To confirm the molecular weight and purity of a 1-bromo-1-methylcyclohexane sample.

Materials and Instrumentation

Sample: 1-bromo-1-methylcyclohexane, dissolved in a volatile solvent (e.g.,
dichloromethane or hexane) to a concentration of ~1 mg/mL.

Instrumentation: Gas chromatograph coupled to a mass spectrometer with an Electron
lonization (EI) source.

GC Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 pm
film thickness), is suitable for this non-polar analyte.[3]

Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.[3]

Methodology

Sample Preparation:

o Prepare a dilute solution of 1-bromo-1-methylcyclohexane in a suitable volatile solvent.
o Filter the sample if particulates are present.

o Transfer the final solution to a 2 mL glass autosampler vial.

GC-MS Instrument Parameters:

o Injector Temperature: 250°C.

o Injection Mode: Split (e.g., 50:1 ratio) to prevent column overloading.

o Oven Temperature Program:

» Initial temperature: 60°C, hold for 2 minutes.
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» Ramp: Increase to 240°C at a rate of 10°C/min.
» Final hold: Hold at 240°C for 5 minutes.
o MS Transfer Line Temperature: 280°C.
e Mass Spectrometer Parameters:
o lonization Mode: Electron lonization (El) at 70 eV.[3]
o Source Temperature: 230°C.

o Mass Range: Scan from m/z 35 to 350 to detect the molecular ion and potential

fragments.[3]

o Acquisition Mode: Full Scan.

Data Analysis

o Total lon Chromatogram (TIC): Examine the TIC for a peak corresponding to 1-bromo-1-
methylcyclohexane at its characteristic retention time. The purity of the sample can be
estimated from the relative peak area.

e Mass Spectrum:
o Extract the mass spectrum from the main chromatographic peak.

o Identify the molecular ion peak (M*). Due to the presence of bromine's two main isotopes
("°Br and 81Br), a pair of peaks of nearly equal intensity will be observed at m/z ~176 and
m/z ~178. This pattern is definitive for a compound containing a single bromine atom.

o Analyze the fragmentation pattern to confirm the structure. Key fragments might include
the loss of the bromine atom (M-Br)* at m/z 97, corresponding to the methylcyclohexyl

cation.

Synthesis Pathway of 1-bromo-1-
methylcyclohexane
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1-bromo-1-methylcyclohexane can be synthesized from 1-methylcyclohexanol via a
nucleophilic substitution (SN1) reaction with hydrobromic acid (HBr).[4][5] The reaction
proceeds through a stable tertiary carbocation intermediate.[6]

Reactants

1-methylcyclohexanol Hydrobromic Acid (HBr)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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